trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate
Overview
Description
Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate, commonly known as trisodium citrate dihydrate, is a sodium salt of citric acid. It is widely used in various industries due to its buffering, chelating, and emulsifying properties. The compound is known for its ability to neutralize acids and is often used in food, pharmaceuticals, and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate can be synthesized through the neutralization of citric acid with sodium hydroxide. The reaction typically involves dissolving citric acid in water and gradually adding sodium hydroxide until the pH reaches a neutral level. The resulting solution is then evaporated to obtain the crystalline form of trisodium citrate dihydrate .
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale neutralization processes. Citric acid is reacted with sodium carbonate or sodium bicarbonate in aqueous solutions. The mixture is then filtered, and the filtrate is concentrated and crystallized to yield the final product .
Chemical Reactions Analysis
Types of Reactions
Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate undergoes various chemical reactions, including:
Chelation: It forms complexes with metal ions, which is useful in preventing metal-catalyzed oxidation.
Buffering: It acts as a buffer to maintain pH levels in solutions.
Neutralization: It neutralizes acids, making it useful in various applications.
Common Reagents and Conditions
Chelation: Common reagents include metal ions such as calcium, magnesium, and iron.
Buffering: It is often used in combination with acids or bases to maintain desired pH levels.
Neutralization: It reacts with acids like hydrochloric acid or sulfuric acid to form neutral salts.
Major Products Formed
Calcium citrate: Formed when trisodium citrate reacts with calcium ions.
Magnesium citrate: Formed when it reacts with magnesium ions.
Neutral salts: Formed during neutralization reactions with various acids.
Scientific Research Applications
Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate has numerous applications in scientific research:
Chemistry: Used as a buffering agent in chemical reactions and analytical chemistry.
Biology: Employed in cell culture media to maintain pH and as a chelating agent to remove metal ions.
Medicine: Used in pharmaceuticals as an anticoagulant in blood collection tubes and as a stabilizer in various formulations.
Mechanism of Action
The compound exerts its effects primarily through its ability to chelate metal ions and buffer pH levels. By forming complexes with metal ions, it prevents metal-catalyzed oxidation and stabilizes various formulations. Its buffering capacity helps maintain pH levels in solutions, making it useful in a wide range of applications .
Comparison with Similar Compounds
Similar Compounds
- Trisodium citrate dihydrate
- Sodium citrate dihydrate
- Citric acid trisodium salt dihydrate
Uniqueness
Trisodium 2-hydroxypropane-1,2,3-tricarboxylate hydrate is unique due to its high solubility in water and its ability to act as both a chelating agent and a buffering agent. This dual functionality makes it highly versatile and valuable in various applications compared to other similar compounds .
Properties
CAS No. |
19287-96-8 |
|---|---|
Molecular Formula |
C6H7Na3O8 |
Molecular Weight |
276.1 |
Purity |
95 |
Origin of Product |
United States |
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